3-(2,5-Difluorophenyl)-2-methylbenzoic acid, 95%
Overview
Description
3-(2,5-Difluorophenyl)-2-methylbenzoic acid, 95% (3-DFP-2-MBA) is a difluorinated aromatic carboxylic acid with a wide range of applications in scientific research. Its versatile properties make it an ideal compound for a variety of laboratory experiments and applications.
Scientific Research Applications
3-(2,5-Difluorophenyl)-2-methylbenzoic acid, 95% has been widely used in scientific research due to its versatile properties. It has been used as a reagent in the synthesis of various organic compounds, such as 2,5-difluorophenylacetic acid, 2,5-difluorophenylacetic acid esters, and 2,5-difluorophenylacetic acid amides. It has also been used as a starting material in the synthesis of 2,5-difluorobenzyl alcohols and 2,5-difluorobenzyl ethers. In addition, 3-(2,5-Difluorophenyl)-2-methylbenzoic acid, 95% has been used as a catalyst in the synthesis of various compounds, such as 2,5-difluorophenylacetic acid derivatives and 2,5-difluorophenylacetic acid amides.
Mechanism of Action
The mechanism of action of 3-(2,5-Difluorophenyl)-2-methylbenzoic acid, 95% is largely dependent on its application. In the synthesis of organic compounds, 3-(2,5-Difluorophenyl)-2-methylbenzoic acid, 95% acts as a reagent, which reacts with other compounds to form the desired product. In the synthesis of 2,5-difluorobenzyl alcohols and 2,5-difluorobenzyl ethers, 3-(2,5-Difluorophenyl)-2-methylbenzoic acid, 95% acts as a starting material, which is reacted with other compounds to form the desired product. In the synthesis of 2,5-difluorophenylacetic acid derivatives and 2,5-difluorophenylacetic acid amides, 3-(2,5-Difluorophenyl)-2-methylbenzoic acid, 95% acts as a catalyst, which accelerates the reaction of other compounds to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2,5-Difluorophenyl)-2-methylbenzoic acid, 95% are largely unknown. It is not known to have any direct effects on the human body, and has not been tested for toxicity in humans or animals. As such, it is not known whether 3-(2,5-Difluorophenyl)-2-methylbenzoic acid, 95% has any adverse effects on the human body.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(2,5-Difluorophenyl)-2-methylbenzoic acid, 95% in laboratory experiments include its wide range of applications, its low cost, and its availability. It is also relatively easy to synthesize, and can be used as a reagent, starting material, or catalyst in a variety of laboratory experiments. The limitations of using 3-(2,5-Difluorophenyl)-2-methylbenzoic acid, 95% in laboratory experiments include its lack of toxicity data, and its potential to react with other compounds to form potentially hazardous products.
Future Directions
Potential future directions of 3-(2,5-Difluorophenyl)-2-methylbenzoic acid, 95% include further research into its toxicity and potential for adverse effects, as well as further research into its applications in scientific research. Further research into its mechanism of action may also be beneficial, as this could lead to the development of new and more efficient synthesis methods. Additionally, research into the potential for 3-(2,5-Difluorophenyl)-2-methylbenzoic acid, 95% to be used in pharmaceuticals and other medical applications could also be beneficial.
Synthesis Methods
3-(2,5-Difluorophenyl)-2-methylbenzoic acid, 95% can be synthesized through a few different methods. The most common method is the Friedel-Crafts acylation reaction, which involves the reaction of an aromatic compound with an acid chloride or an anhydride. In this method, the reaction of 2,5-difluorotoluene with benzoyl chloride in the presence of anhydrous aluminum chloride as a catalyst yields 3-(2,5-Difluorophenyl)-2-methylbenzoic acid, 95%. Other methods of synthesis include the reaction of 2,5-difluorotoluene with benzoyl bromide, or the reaction of 2,5-difluorobenzaldehyde with benzoyl chloride.
properties
IUPAC Name |
3-(2,5-difluorophenyl)-2-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2O2/c1-8-10(3-2-4-11(8)14(17)18)12-7-9(15)5-6-13(12)16/h2-7H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SEFAIPURQQHMLK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1C(=O)O)C2=C(C=CC(=C2)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80689711 |
Source
|
| Record name | 2',5'-Difluoro-2-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80689711 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261973-20-9 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 2′,5′-difluoro-2-methyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261973-20-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2',5'-Difluoro-2-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80689711 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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